Cas no 1909316-99-9 (4-2-(methylamino)-1,3-thiazol-4-ylbenzonitrile hydrobromide)

• Product Name: 4-2-(methylamino)-1,3-thiazol-4-ylbenzonitrile hydrobromide
• CAS No: 1909316-99-9
• MF: C₁₁H₁₀BrN₃S
• MW: 296.18619966507
• MDL: MFCD29055211
• CID: 5246890
• PubChem ID: 121553403
• Update Time: 2026-03-09

4-2-(methylamino)-1,3-thiazol-4-ylbenzonitrile hydrobromide Chemical and Physical Properties

Names and Identifiers

• 4-[2-(methylamino)-1,3-thiazol-4-yl]benzonitrile hydrobromide
• 4-2-(methylamino)-1,3-thiazol-4-ylbenzonitrile hydrobromide

• MDL： MFCD29055211
• Inchi： 1S/C11H9N3S.BrH/c1-13-11-14-10(7-15-11)9-4-2-8(6-12)3-5-9;/h2-5,7H,1H3,(H,13,14);1H
• InChI Key： FIMUGMHLBLOKHT-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(C2=CSC(NC)=N2)C=C1.[H]Br

Additional information on 4-2-(methylamino)-1,3-thiazol-4-ylbenzonitrile hydrobromide

Introduction to 4-2-(methylamino)-1,3-thiazol-4-ylbenzonitrile hydrobromide (CAS No. 1909316-99-9)

4-2-(methylamino)-1,3-thiazol-4-ylbenzonitrile hydrobromide, identified by its Chemical Abstracts Service (CAS) number 1909316-99-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzonitrile derivatives, featuring a thiazole core structure that is further functionalized with an amino group and a hydrobromide salt form. The unique combination of these structural elements imparts distinct chemical and pharmacological properties, making it a promising candidate for various therapeutic applications.

The thiazole ring is a heterocyclic aromatic compound characterized by the presence of sulfur and nitrogen atoms in its five-membered ring structure. This moiety is well-documented for its biological activity, serving as a key structural component in numerous bioactive molecules, including antibiotics, antifungals, and anti-inflammatory agents. In the case of 4-2-(methylamino)-1,3-thiazol-4-ylbenzonitrile hydrobromide, the integration of the benzonitrile group enhances its potential as a pharmacophore, contributing to interactions with biological targets such as enzymes and receptors.

Recent advancements in drug discovery have highlighted the importance of benzonitrile derivatives in developing novel therapeutic agents. The nitrile group (-CN) is known for its ability to participate in hydrogen bonding and hydrophobic interactions, which are critical for binding affinity and specificity. Moreover, the presence of a methylamino group (-NMe) introduces basicity and further modulates the compound's solubility and reactivity. These features make 4-2-(methylamino)-1,3-thiazol-4-ylbenzonitrile hydrobromide a versatile scaffold for designing molecules with tailored biological activities.

One of the most compelling aspects of this compound is its potential application in oncology research. Emerging studies have demonstrated that thiazole-based compounds can exhibit inhibitory effects on various kinases and other enzymes involved in cancer cell proliferation and survival. For instance, derivatives of thiazole have been investigated for their ability to disrupt microtubule formation and induce apoptosis in tumor cells. The specific arrangement of functional groups in 4-2-(methylamino)-1,3-thiazol-4-ylbenzonitrile hydrobromide suggests that it may interfere with critical signaling pathways associated with cancer progression.

In addition to its oncological potential, this compound has shown promise in addressing inflammatory diseases. Chronic inflammation is a hallmark of numerous pathological conditions, including arthritis, autoimmune disorders, and cardiovascular diseases. The structural motifs present in 4-2-(methylamino)-1,3-thiazol-4-ylbenzonitrile hydrobromide are reminiscent of known anti-inflammatory agents that target cyclooxygenase (COX) enzymes or lipoxygenase (LOX) pathways. Preliminary in vitro studies have indicated that this compound may modulate inflammatory cytokine production and reduce oxidative stress, offering a potential therapeutic strategy for managing inflammation-related disorders.

The synthesis of 4-2-(methylamino)-1,3-thiazol-4-ylbenzonitrile hydrobromide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the formation of the thiazole core through condensation reactions between appropriate precursors such as thioamides or thiolactams. Subsequent functionalization steps introduce the benzonitrile moiety via cyanation reactions or nucleophilic substitution processes. Finally, the hydrobromide salt is formed by treating the free base with an appropriate brominating agent under controlled pH conditions.

The pharmacokinetic properties of this compound are also an area of active investigation. Understanding how a molecule is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its clinical efficacy and safety profile. Initial pharmacokinetic studies suggest that 4-2-(methylamino)-1,3-thiazol-4-ylbenzonitrile hydrobromide exhibits moderate solubility in aqueous media due to the presence of polar functional groups such as the amino group and the nitrile moiety. This solubility profile may influence its bioavailability and necessitates optimization for oral or parenteral administration.

Another important consideration is the potential for drug-drug interactions (DDIs). Given that many therapeutic agents are metabolized by cytochrome P450 (CYP450) enzymes, it is essential to evaluate whether 4-2-(methylamino)-1,3-thiazol-4-ylbenzonitrile hydrobromide interacts with existing medications that share common metabolic pathways. In vitro DDI studies using liver microsomes or cell-based assays can provide valuable insights into these interactions and help mitigate risks associated with polypharmacy.

The safety profile of this compound has been preliminarily assessed through acute toxicity studies conducted in animal models. These studies indicate that at moderate doses, 4-2-(methylamino)-1,3-thiazol-4-ylbenzonitrile hydrobromide exhibits low systemic toxicity with minimal signs of adverse effects. However, further long-term studies are necessary to evaluate potential chronic toxicities or off-target effects that may become apparent with extended exposure.

Regulatory considerations play a critical role in advancing this compound toward clinical development. Compliance with Good Manufacturing Practices (GMP) ensures that pharmaceutical-grade material is produced consistently under controlled conditions. Additionally, submission of comprehensive preclinical data to regulatory agencies such as the U.S. Food and Drug Administration (FDA) or the European Medicines Agency (EMA) is required before human trials can commence.

The future direction of research on 4-2-(methylamino)-1,3-thiazol-4-ylbenzonitrile hydrobromide includes exploring structure-based drug design approaches to optimize its pharmacological properties further. Computational modeling techniques such as molecular docking can be employed to predict binding interactions between this compound and target proteins at an atomic level. Such simulations can guide medicinal chemists in modifying specific structural features to enhance potency, selectivity, or pharmacokinetic profiles.

In conclusion,4-2-(methylamino)-1,3-thiazol-4-yibenzo-nitrile hydrobromide (CAS No. 1909316-99-9) represents a promising candidate for therapeutic development due to its unique structural characteristics and demonstrated biological activity. Ongoing research efforts are focused on elucidating its mechanism of action，optimizing synthetic routes，and evaluating its safety and efficacy profiles。With continued investigation，this compound has the potential to contribute significantly to advancements in pharmaceutical sciences，offering novel treatments for diverse diseases ranging from cancer to inflammatory disorders。